Ethyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate

• IUPAC Name: ethyl 4,6-dimethyl-2-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C9H12N2O3/c1-4-14-8(12)7-5(2)10-9(13)11-6(7)3/h4H2,1-3H3,(H,10,11,13)
• InChI Key: KJWOQDPSBKFTPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)N=C1C)C
• Molecular Formula: C9H12N2O3
• DSSTOX Substance ID: DTXSID20455013
• Molecular Weight: 196.20 g/mol
• CAS RN: 168130-75-4

Description

Ethyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate is a pyrimidine derivative that has received significant attention in scientific research. This compound has shown potential in various applications, including medicinal chemistry, drug discovery, and agricultural chemistry.

Scientific Research Applications

Molecular Structure Analysis

Research into the molecular structures of compounds related to Ethyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate has been conducted. For instance, studies have examined the structures of similar compounds, noting the presence of intramolecular N-H...O bonds and analyzing their planarity and bonding patterns. This research aids in understanding the molecular behavior and potential applications of such compounds (Wu et al., 2005).

Antioxidant Potential

Certain derivatives of this compound have been synthesized and evaluated for their antioxidant properties. The analysis includes characterizing these compounds through various techniques and testing their effectiveness in assays like the diphenylpicrylhydrazyl (DPPH) assay (Asha et al., 2009).

Polymer-Assisted Synthesis

The synthesis of this compound and its related compounds using polymer-assisted techniques has been explored. These methods involve building the heterocyclic moiety on a solid support, demonstrating an innovative approach to synthesizing these types of chemicals (Eynde et al., 2003).

Reduction Reactions

Studies have also investigated the reduction reactions of pyrimidines, including compounds closely related to this compound. These reactions have been shown to produce dihydropyrimidines, revealing insights into potential chemical transformations and applications (Shadbolt & Ulbricht, 1968).

Antimicrobial Evaluation

Synthesis and evaluation of related pyrimidine derivatives for antimicrobial activity have been conducted. This includes the creation of various compounds and testing their effectiveness against bacterial and fungal strains, highlighting their potential medicinal applications (Shastri & Post, 2019).

X-ray Diffraction Studies

X-ray diffraction analysis has been used to study the crystal structures of tetrahydropyrimidine-2-thiones, compounds with a close relation to this compound. These studies are crucial for understanding the physical and chemical properties of these compounds (Gurskaya et al., 2003).